Cas no 2229439-18-1 (4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine)

• Product Name: 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine
• CAS No: 2229439-18-1
• MF: C₁₃H₁₆F₃NS
• MW: 275.333052635193
• CID: 6353680
• PubChem ID: 165680285
• Update Time: 2025-05-20

4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine
• EN300-1940991
• 2229439-18-1
• 4-({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)piperidine

• Inchi： 1S/C13H16F3NS/c14-13(15,16)18-12-3-1-10(2-4-12)9-11-5-7-17-8-6-11/h1-4,11,17H,5-9H2
• InChI Key： HGVUHCOGXFQQQW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 275.09555517g/mol
• Monoisotopic Mass: 275.09555517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine

Professional Introduction to Compound with CAS No. 2229439-18-1 and Product Name: 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine

The compound with the CAS number 2229439-18-1 and the product name 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development, particularly in the treatment of neurological and cardiovascular disorders. The structural features of this molecule, including its trifluoromethylsulfanylphenyl moiety and piperidine ring, contribute to its unique pharmacological properties, making it a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that can modulate central nervous system (CNS) functions. The 4-(trifluoromethyl)sulfanylphenyl substituent in this compound is particularly noteworthy, as trifluoromethyl groups are known to enhance metabolic stability and binding affinity to biological targets. This feature has been widely exploited in the design of drugs that require prolonged half-lives and improved pharmacokinetic profiles. The presence of the piperidine ring further enhances the compound's solubility and bioavailability, which are critical factors for successful drug delivery.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of next-generation neuromodulators. The trifluoromethylsulfanylphenyl moiety has been shown to interact with a variety of neurotransmitter receptors, including those involved in pain perception, mood regulation, and cognitive function. Recent studies have demonstrated that derivatives of this compound exhibit significant activity at serotonin and dopamine receptors, suggesting their utility in treating conditions such as depression, anxiety, and neurodegenerative diseases. The piperidine core also contributes to its ability to cross the blood-brain barrier, which is essential for effective CNS drug delivery.

The synthesis of 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine involves a series of well-established organic reactions that highlight its synthetic accessibility. The key step in its preparation is the coupling of a trifluoromethylsulfanylphenyl halide with a piperidine derivative using palladium-catalyzed cross-coupling reactions. This approach not only provides a efficient route to the target molecule but also allows for easy modification of the substituents, enabling the exploration of a wide range of analogues with tailored pharmacological properties.

From a computational chemistry perspective, the molecular structure of this compound has been extensively studied using advanced modeling techniques. Molecular dynamics simulations have revealed that the trifluoromethylsulfanylphenyl group adopts an orientation that maximizes interactions with biological targets, while the piperidine ring remains flexible enough to adapt to different binding environments. These insights have guided the optimization of lead compounds towards higher efficacy and lower toxicity profiles.

The pharmacological profile of 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated potent activity at relevant receptors with minimal off-target effects. Preclinical trials have shown promising results in animal models of pain and anxiety, indicating its potential as a therapeutic agent. These findings have generated considerable interest among pharmaceutical companies looking to develop novel treatments for CNS disorders.

The future direction of research on this compound includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further drug development efforts. Additionally, investigating its metabolic pathways will be crucial for optimizing its pharmacokinetic properties and ensuring safe clinical use.

In conclusion, 4-({4-(trifluoromethyl)sulfanylphenyl}methyl)piperidine (CAS No. 2229439-18-1) represents a promising candidate for the treatment of neurological and cardiovascular disorders. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive scaffold for further drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.